Cas no 115822-11-2 (N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine)

N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a phenyl group at the 5-position and an N-methylamine moiety at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The oxadiazole ring system is known for its stability and bioisosteric potential, often enhancing the pharmacokinetic profiles of target molecules. The phenyl and N-methylamine substituents further contribute to its versatility in synthetic applications, enabling modifications for improved solubility or binding affinity. Its well-defined reactivity allows for efficient derivatization, supporting the development of novel bioactive compounds.

N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine structure

115822-11-2 structure

Product Name:N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine

CAS No:115822-11-2

MF:C₉H₉N₃O

MW:175.187261343002

MDL:MFCD20662660

CID:1205051

PubChem ID:14967488

Update Time:2025-11-06

N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazol-3-amine, N-methyl-5-phenyl-
- N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine
- 115822-11-2
- SCHEMBL13962652
- EN300-8143368
- MDL： MFCD20662660
- Inchi： 1S/C9H9N3O/c1-10-9-11-8(13-12-9)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,12)
- InChI Key： HHYHTIUNLPQZCD-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2)=NC(=N1)NC

Computed Properties

Exact Mass: 175.07467
Monoisotopic Mass: 175.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 51Å²

Experimental Properties

PSA: 50.95

N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8143368-1g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2		1g	$513.0	2023-09-02
Enamine	EN300-8143368-5g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2		5g	$1488.0	2023-09-02
Enamine	EN300-8143368-10g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2		10g	$2209.0	2023-09-02
Enamine	EN300-8143368-0.05g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2	95.0%	0.05g	$431.0	2025-02-21
Enamine	EN300-8143368-0.1g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2	95.0%	0.1g	$451.0	2025-02-21
Enamine	EN300-8143368-0.25g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2	95.0%	0.25g	$472.0	2025-02-21
Enamine	EN300-8143368-0.5g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2	95.0%	0.5g	$493.0	2025-02-21
Enamine	EN300-8143368-1.0g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2	95.0%	1.0g	$513.0	2025-02-21
Enamine	EN300-8143368-2.5g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2	95.0%	2.5g	$1008.0	2025-02-21
Enamine	EN300-8143368-5.0g	N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine	115822-11-2	95.0%	5.0g	$1488.0	2025-02-21

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Additional information on N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine

Recent Advances in the Study of N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine (CAS: 115822-11-2): A Promising Scaffold in Medicinal Chemistry

N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine (CAS: 115822-11-2) has emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases. This research brief aims to summarize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound's unique 1,2,4-oxadiazole ring system has been the subject of extensive research due to its ability to mimic peptide bonds and its stability under physiological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The study utilized a combination of molecular docking and in vitro assays to elucidate the compound's mechanism of action, revealing its potential as a lead compound for kinase inhibitor development.

In addition to its anticancer properties, recent research has explored the neuroprotective effects of N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine. A 2024 study in ACS Chemical Neuroscience reported that this compound can modulate glutamate receptors, suggesting its potential utility in treating neurodegenerative disorders such as Alzheimer's disease. The study employed electrophysiological recordings and behavioral assays in animal models to validate these findings, providing a strong foundation for further preclinical development.

From a synthetic chemistry perspective, advancements have been made in the efficient production of N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for pharmaceutical applications. The patent also highlights the compound's stability under various storage conditions, making it a practical candidate for further drug development.

Looking forward, the versatility of N-methyl-5-phenyl-1,2,4-oxadiazol-3-amine suggests numerous opportunities for structural modification to optimize its pharmacological properties. Current research efforts are focusing on creating derivatives with improved selectivity and reduced off-target effects. The compound's promising biological activities and synthetic accessibility position it as a valuable scaffold in the ongoing search for new therapeutic agents across multiple disease areas.